Cas no 57044-25-4 ((R)-(+)-Glycidol)

• Product Name: (R)-(+)-Glycidol
• CAS No: 57044-25-4
• MF: C₃H₆O₂
• MW: 74.0785412788391
• MDL: MFCD00074873
• CID: 57060
• PubChem ID: 24871720
• Update Time: 2025-06-23

(R)-(+)-Glycidol Chemical and Physical Properties

Names and Identifiers

• R(+)-glycidol
• OXIRANEMETHANOL, (2R)- (R)-(+)-2,3-EPOXY-1-PROPANOL
• (R)-(+)-GLYCIDOL
• (R)-GLYCIDOL
• R(+)-OXIRANE-2-METHANOL
• (R)-Oxiranemethanol
• R-Glycidoe
• (2R)-Oxirane-2-methanol
• (R)-2-Hydroxymethyloxirane
• R-(+)-Glycidol
• [(2R)-oxiran-2-yl]methanol
• (R)-(+)-1-Hydroxy-2,3-epoxypropane
• (R)-(+)-2-(Hydroxymethyl)oxirane
• (R)-3-Hydroxy-1,2-epoxypropane
• (R)-(+)-Oxirane-2-methanol
• (R)-(+)-Glycidol

• MDL： MFCD00074873
• Inchi： 1S/C3H6O2/c4-1-3-2-5-3/h3-4H,1-2H2/t3-/m1/s1
• InChI Key： CTKINSOISVBQLD-GSVOUGTGSA-N
• SMILES： O1C[C@H]1CO
• BRN： 79782

Computed Properties

• Exact Mass: 74.03680
• Monoisotopic Mass: 74.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 35.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 32.8A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.116 g/mL at 20 °C(lit.)
• Boiling Point: 56-57 °C/11 mmHg(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.43(lit.)
• PSA: 32.76000
• LogP: -0.62250
• Solubility: Not available
• Specific Rotation: +12.0° - +18.0° (neat)
• Optical Activity: [α]23/D +15°, neat

(R)-(+)-Glycidol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H242,H302,H312,H314,H331,H341,H350,H360F
• Warning Statement： P201,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2922 8/PG 2
• WGK Germany：3
• Hazard Category Code： 45-60-2-21/22-23-34
• Safety Instruction： S53; S45; S36/37/39; S26
• FLUKA BRAND F CODES：10-21
• RTECS：RR0508000
• Hazardous Material Identification：
• Safety Term：S53;S26;S36/37/39;S45
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：−20°C
• Risk Phrases：R45; R60; R2; R21/22; R23; R34; R68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (R)-(+)-Glycidol

Glycidol (CAS No. 57044-25-4): A Comprehensive Overview

Glycidol, also known as epichlorohydrin oxide, is a versatile compound with the CAS number 57044-25-4. It is a cyclic ether with the molecular formula C3H6O, and it plays a significant role in various industries, including pharmaceuticals, agriculture, and materials science. The compound is particularly notable for its chiral nature, with the (R)-(+)-glycidol enantiomer being the focus of much research due to its unique properties and applications.

Glycidol is synthesized through the oxidation of epichlorohydrin, a process that has been optimized over the years to enhance yield and purity. The compound is characterized by its sweet taste and low toxicity, making it suitable for use in food additives and other consumer products. Recent studies have highlighted its potential as a building block for advanced materials, such as biodegradable polymers and drug delivery systems.

The (R)-(+)-glycidol enantiomer is of particular interest due to its optical activity and stereochemical properties. Researchers have explored its use in asymmetric synthesis, where it serves as a chiral auxiliary to produce enantioselective compounds. This has opened new avenues in pharmaceutical chemistry, where the stereochemistry of molecules plays a critical role in their efficacy and safety.

In agriculture, glycidol has been studied for its potential as a plant growth regulator. Recent experiments have shown that it can enhance crop yields by promoting root development and improving stress tolerance in plants. This application aligns with the growing demand for sustainable agricultural practices that minimize chemical inputs while maximizing productivity.

The compound's ability to form stable ethers and esters has also made it valuable in organic synthesis. Chemists have utilized glycidol to create complex molecules with tailored properties, such as increased stability or enhanced bioavailability. These advancements are particularly relevant in the development of new drugs and agrochemicals.

From an environmental perspective, glycidol's biodegradability makes it an attractive alternative to traditional petrochemical-based compounds. Studies have demonstrated that it can be metabolized by microorganisms under aerobic conditions, reducing its environmental footprint compared to non-biodegradable alternatives.

In conclusion, glycidol (CAS No. 57044-25-4) is a multifaceted compound with applications spanning multiple disciplines. Its enantiomer (R)-(+)-glycidol has emerged as a key player in asymmetric synthesis and drug development, while its biodegradability positions it as an eco-friendly alternative in various industrial processes. As research continues to uncover new uses for this versatile compound, its role in shaping future technologies is likely to grow even further.